Cas no 86386-77-8 (2-[[(2,4-Difluorophenyl)-2-oxiranyl]methyl]-1H-1,2,4-triazole methanesulfonate)

2-[[(2,4-Difluorophenyl)-2-oxiranyl]methyl]-1H-1,2,4-triazole methanesulfonate is a specialized chemical compound featuring a triazole core linked to a difluorophenyl-oxiranyl moiety, with methanesulfonate as the counterion. Its unique structure combines the reactivity of an epoxide (oxirane) with the stability and versatility of the triazole ring, making it valuable in synthetic organic chemistry and pharmaceutical applications. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, while the methanesulfonate group improves solubility and handling. This compound is particularly useful as an intermediate in the synthesis of biologically active molecules, including antifungal and antimicrobial agents, due to its ability to participate in selective ring-opening reactions and further functionalization.
2-[[(2,4-Difluorophenyl)-2-oxiranyl]methyl]-1H-1,2,4-triazole methanesulfonate structure
86386-77-8 structure
Product Name:2-[[(2,4-Difluorophenyl)-2-oxiranyl]methyl]-1H-1,2,4-triazole methanesulfonate
CAS No:86386-77-8
MF:C12H13F2N3O4S
MW:333.311128377914
MDL:MFCD13184268
CID:60974
PubChem ID:13059700
Update Time:2025-05-26

2-[[(2,4-Difluorophenyl)-2-oxiranyl]methyl]-1H-1,2,4-triazole methanesulfonate Chemical and Physical Properties

Names and Identifiers

    • 2-[[(2,4-Difluorophenyl)-2-oxiranyl]methyl]-1H-1,2,4-triazole methanesulfonate
    • 2-(2,4-Difluorophenyl)-2,3-epoxy-1-(1H-1,2,4-triazol-1-yl)propane methanesulfonate salt
    • 1-[[(2RS)-(2,4-difluorophenyl)oxiran-2-yl]methyl]-1H-1,2,4-triazole
    • 1-[2-(2,4-Difluorophenyl)-2,3-Epoxypropyl]-1H-1,2,4-Triazole Methanesulfonate
    • 2-[[2-(2,4-difluorophenyl)oxiran-2-yl]methyl]-1,3-dihydro-1,2,4-triazole,methanesulfonic acid
    • 2,4,6-TRIMETHOXYBENZYLAMINE HYDROCHLORIDE
    • 2,4-Difluorophenyl) 1-(1H, 1-yl-1,2,4 Triazole-2,3-Epoxy propane methane sulfona
    • 1H-1,2,4-Triazole, 1-[[2-(2,4-difluorophenyl)oxiranyl]methyl]-, monomethanesulfonate (9CI)
    • 2-(2,4-Difluorophenyl)-2-((1H-1,2,4-triazol-1-yl)methyl)oxirane methanesulfonate
    • QB4948WV8P
    • 1-[2-(2,4-Difluorophenyl)-2,3-epoxypropyl]-1H-1,2,4-triazole methanesulphonate
    • NS00078475
    • 1-[[2-(2,4-difluorophenyl)oxiran-2-yl]methyl]-1,2,4-triazole; methanesulfonic acid
    • J-507218
    • SCHEMBL7639548
    • 1-{[2-(2,4-DIFLUOROPHENYL)OXIRAN-2-YL]METHYL}-1,2,4-TRIAZOLE; METHANESULFONIC ACID
    • 1-[[2-(2,4-difluorophenyl)oxiran-2-yl]methyl]-1,2,4-triazole;methanesulfonic acid
    • 1-[2-(2,4-Difluorophenyl)-2,3-epoxypropyl]-1H-1, 2, 4-triazole methanesulfonate
    • 1-[[2-(2,4-Difluorophenyl)oxiran-2-yl]methyl]-1,2,4-triazole methanesulfonic acid
    • 1-{[2-(2,4-difluorophenyl)oxiran-2-yl]methyl}-1H-1,2,4-triazole monomethanesulfonate
    • 1-((2-(2,4-Difluorophenyl)oxiran-2-yl)methyl)-1H-1,2,4-triazole methanesulfonate
    • Fluconazole Impurity (1-(2,4-Difluorophenyl)-1-(1H-1,2,4-Triazol-1-yl)-2,3-Epoxy Propane Methanesulfonate Salt)
    • 1H-1,2,4-Triazole, 1-[[2-(2,4-difluorophenyl)-2-oxiranyl]methyl]-, methanesulfonate (1:1)
    • MS-20784
    • C12H13F2N3O4S
    • 86386-77-8
    • TQR1089
    • 1H-1,2,4-Triazole, 1-[[2-(2,4-difluorophenyl)oxiranyl]methyl]-, monomethanesulfonate
    • AKOS015904526
    • NJBRNNOGZPVNNR-UHFFFAOYSA-N
    • MDL: MFCD13184268
    • Inchi: 1S/C11H9F2N3O.CH4O3S/c12-8-1-2-9(10(13)3-8)11(5-17-11)4-16-7-14-6-15-16;1-5(2,3)4/h1-3,6-7H,4-5H2;1H3,(H,2,3,4)
    • InChI Key: NJBRNNOGZPVNNR-UHFFFAOYSA-N
    • SMILES: O=S(C)(O)=O.FC1C=C(F)C(C2(CO2)CN2C=NC=N2)=CC=1

Computed Properties

  • Exact Mass: 333.05900
  • Monoisotopic Mass: 333.05948340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 386
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • Boiling Point: 541.1 °C at 760 mmHg
  • Flash Point: 281 °C
  • PSA: 105.99000
  • LogP: 2.12930

2-[[(2,4-Difluorophenyl)-2-oxiranyl]methyl]-1H-1,2,4-triazole methanesulfonate Security Information

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2-[[(2,4-Difluorophenyl)-2-oxiranyl]methyl]-1H-1,2,4-triazole methanesulfonate Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:86386-77-8)环氧氟康唑
Order Number:LE5869624
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:45
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2-[[(2,4-Difluorophenyl)-2-oxiranyl]methyl]-1H-1,2,4-triazole methanesulfonate Related Literature

Additional information on 2-[[(2,4-Difluorophenyl)-2-oxiranyl]methyl]-1H-1,2,4-triazole methanesulfonate

Recent Advances in the Study of 2-[[(2,4-Difluorophenyl)-2-oxiranyl]methyl]-1H-1,2,4-triazole methanesulfonate (CAS: 86386-77-8)

The compound 2-[[(2,4-Difluorophenyl)-2-oxiranyl]methyl]-1H-1,2,4-triazole methanesulfonate (CAS: 86386-77-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a difluorophenyl group and an oxiranyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential clinical applications.

One of the key areas of research has been the compound's role as a potent inhibitor of specific enzymatic pathways. Preliminary in vitro studies have demonstrated its efficacy in targeting enzymes involved in inflammatory and oncogenic processes. The methanesulfonate salt form enhances its solubility and bioavailability, making it a viable candidate for further drug development. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to understand its binding affinity and interaction with target proteins.

In a recent study published in the Journal of Medicinal Chemistry, the compound was evaluated for its antifungal properties. The results indicated a high degree of efficacy against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The study attributed this activity to the compound's ability to disrupt fungal cell wall synthesis, a mechanism distinct from existing antifungal agents. This finding opens new avenues for the development of novel antifungal therapies, particularly for drug-resistant strains.

Another significant development is the exploration of the compound's potential in oncology. Preclinical trials have shown that it exhibits selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. This selectivity is believed to arise from its interaction with specific oncogenic proteins, which are overexpressed in malignant cells. Researchers are currently optimizing the compound's structure to enhance its potency and reduce potential side effects, with the aim of progressing to clinical trials in the near future.

Despite these promising findings, challenges remain in the development of 2-[[(2,4-Difluorophenyl)-2-oxiranyl]methyl]-1H-1,2,4-triazole methanesulfonate as a therapeutic agent. Issues such as metabolic stability, potential drug-drug interactions, and formulation optimization need to be addressed. Ongoing research is focused on overcoming these hurdles through structural modifications and advanced drug delivery systems.

In conclusion, the compound 2-[[(2,4-Difluorophenyl)-2-oxiranyl]methyl]-1H-1,2,4-triazole methanesulfonate (CAS: 86386-77-8) represents a promising candidate for multiple therapeutic applications. Its unique chemical structure and demonstrated biological activities make it a valuable subject of ongoing research. Future studies will likely focus on translating these preclinical findings into clinical applications, paving the way for new treatments in areas such as infectious diseases and oncology.

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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:86386-77-8)环氧氟康唑
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